N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide

• IUPAC Name: 4-[[(4-ethoxyphenyl)sulfonylamino]methyl]benzenesulfonamide
• InChI: InChI=1S/C15H18N2O5S2/c1-2-22-13-5-9-15(10-6-13)24(20,21)17-11-12-3-7-14(8-4-12)23(16,18)19/h3-10,17H,2,11H2,1H3,(H2,16,18,19)
• InChI Key: SFKOMYPUIYRXKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C15H18N2O5S2
• Molecular Weight: 370.4 g/mol

Description

N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide, also known as AEBSF, is a serine protease inhibitor that has gained significant attention in scientific research. This compound is widely used in biochemical and physiological studies due to its ability to selectively inhibit proteases without affecting other enzymes.

Mechanism of Action

N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide works by irreversibly binding to the active site of serine proteases, thereby preventing the protease from cleaving its substrate. This mechanism of action makes N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide a potent inhibitor of proteases and allows researchers to selectively block specific proteases in biological systems.
Biochemical and Physiological Effects
N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide has been shown to have a wide range of biochemical and physiological effects. For example, it has been demonstrated to inhibit blood coagulation by blocking the activity of thrombin and other proteases involved in the coagulation cascade. N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide has also been shown to inhibit the growth and metastasis of cancer cells by blocking the activity of proteases involved in tumor invasion and angiogenesis.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide is its selectivity for serine proteases, which allows researchers to selectively block specific proteases in biological systems. This makes it a valuable tool in studying the role of proteases in various biological processes. However, N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide may also have off-target effects on other enzymes, which can complicate data interpretation. Additionally, N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide is not suitable for in vivo studies due to its poor bioavailability and rapid metabolism.

Future Directions

There are several future directions for N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide research. One area of interest is the development of more selective protease inhibitors that can target specific proteases with higher affinity and specificity. Another area of interest is the use of N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide in combination with other drugs to enhance their efficacy in treating diseases such as cancer. Additionally, there is a need to develop more efficient synthesis methods for N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide to reduce production costs and increase its availability for scientific research.
Conclusion
In conclusion, N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide is a valuable tool in scientific research due to its ability to selectively inhibit serine proteases. It has a wide range of applications in studying the role of proteases in various biological processes and has potential for use in treating diseases such as cancer. While there are some limitations to its use, N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide remains an important compound in biochemical and physiological studies.

Synthesis Methods

N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide can be synthesized by reacting 4-ethoxybenzenesulfonyl chloride with 4-aminobenzenesulfonamide in the presence of a base such as triethylamine. The resulting compound is then treated with sulfuric acid to obtain the final product. This synthesis method has been optimized to produce high yields of pure N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide.

Scientific Research Applications

N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide is widely used in scientific research as a serine protease inhibitor. It has been shown to selectively inhibit proteases such as trypsin, chymotrypsin, and plasmin without affecting other enzymes. This makes N-[4-(aminosulfonyl)benzyl]-4-ethoxybenzenesulfonamide a valuable tool in studying the role of proteases in various biological processes such as blood coagulation, fibrinolysis, and inflammation.